![molecular formula C24H31N7O2 B2953423 7-[4-(3-cyclohexylpropanoyl)piperazin-1-yl]-3-(3-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine CAS No. 1005293-26-4](/img/structure/B2953423.png)
7-[4-(3-cyclohexylpropanoyl)piperazin-1-yl]-3-(3-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
Overview
Description
Synthesis Analysis
The synthesis of similar triazole-pyrimidine hybrids has been reported in the literature . A series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis .Molecular Structure Analysis
The molecular structure of this compound includes a triazole-pyrimidine core, a piperazine ring, and a methoxyphenyl group. Further structural analysis would require more specific data such as NMR or X-ray crystallography results .Scientific Research Applications
Drug Discovery
1,2,3-triazoles have been used extensively in drug discovery due to their high chemical stability and strong dipole moment . They are part of essential building blocks like amino acids, nucleotides, etc . Many prominent medicinal compounds having a 1,2,3-triazole core are available in the market .
Organic Synthesis
1,2,3-triazoles play a crucial role in organic synthesis . They are usually inert to acidic or basic hydrolysis as well as oxidizing and reducing conditions even at high temperature .
Polymer Chemistry
1,2,3-triazoles have been incorporated into polymers for use in solar cells . They provide high chemical stability and strong dipole moment, which are beneficial for the performance of solar cells .
Supramolecular Chemistry
In supramolecular chemistry, 1,2,3-triazoles are used due to their hydrogen bonding ability . They can form stable complexes with various molecules, which is useful in the design and synthesis of new materials .
Bioconjugation
1,2,3-triazoles are used in bioconjugation, a chemical strategy that joins two biomolecules together . This is useful in various biological applications, such as drug delivery and imaging .
Chemical Biology
In chemical biology, 1,2,3-triazoles are used as a tool to study biological systems . They can be used to label and track molecules in cells, providing valuable insights into cellular processes .
Fluorescent Imaging
1,2,3-triazoles have applications in fluorescent imaging . They can be used to create fluorescent probes, which are used to visualize and track biological processes in real-time .
Materials Science
In materials science, 1,2,3-triazoles are used in the development of new materials . Their unique properties make them suitable for a wide range of applications, from electronics to biomedicine .
Safety and Hazards
The safety and hazards associated with this compound are not explicitly mentioned in the available sources. It’s important to note that this compound is intended for research use only and not for human or veterinary use.
Future Directions
Mechanism of Action
Mode of action
Triazole compounds are known to interact with their targets via hydrogen bonding, dipole-dipole interactions, and van der waals forces .
Biochemical pathways
Without specific information, it’s hard to determine the exact biochemical pathways this compound might affect. Triazole derivatives have been found to exhibit antimicrobial, antiviral, and antifungal activities, suggesting they may interact with pathways related to these biological processes .
Pharmacokinetics
The presence of the piperazine moiety could potentially enhance its bioavailability, as piperazine is known to improve the solubility and absorption of many drugs .
Result of action
Based on the known activities of triazole compounds, potential effects could include inhibition of microbial growth or viral replication .
properties
IUPAC Name |
3-cyclohexyl-1-[4-[3-(3-methoxyphenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]propan-1-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H31N7O2/c1-33-20-9-5-8-19(16-20)31-24-22(27-28-31)23(25-17-26-24)30-14-12-29(13-15-30)21(32)11-10-18-6-3-2-4-7-18/h5,8-9,16-18H,2-4,6-7,10-15H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JDGKXULQNIIFAW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)N2C3=C(C(=NC=N3)N4CCN(CC4)C(=O)CCC5CCCCC5)N=N2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H31N7O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
449.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-cyclohexyl-1-{4-[3-(3-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}propan-1-one | |
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